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Cat. No.: B001146

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lisinopril, an angiotensin-converting enzyme (ACE) inhibitor, is widely used in the treatment of
hypertension and heart failure.[1][2][3] Accurate and sensitive quantification of lisinopril in
various matrices is crucial for pharmacokinetic studies, bioequivalence assessment, and quality
control. Electrospray ionization mass spectrometry (ESI-MS), particularly when coupled with
liquid chromatography (LC-MS/MS), offers a robust and highly specific method for the analysis
of lisinopril.[4][5][6][7][8] This document provides detailed application notes and protocols for
the ESI-MS analysis of lisinopril dihydrate.

Data Presentation

The following tables summarize the quantitative data from various published LC-ESI-MS/MS
methods for the determination of lisinopril.

Table 1: Mass Spectrometric Parameters for Lisinopril Analysis
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Parameter Value Source

N Positive Electrospray
lonization Mode o [1][4][5]
lonization (ESI+)

Precursor lon (m/z) 406.3 [1]
Product lons (m/z) 246.3, 114.1 [1119]
Capillary Voltage 3.0-3.3kV [1][10]
Cone Voltage 30-40V [1][10]
Collision Energy 23-27.21eV [1][10]
Source Temperature 120°C [1][10]
Desolvation Temperature 350 - 400°C [1][10]
Nebulizing Gas Flow 50 L/h [1]
Desolvation Gas Flow 600 - 700 L/h [1][10]

Table 2: Chromatographic Conditions for Lisinopril Separation

Parameter Description Source

Atlantis dC18 (2.1 x 100 mm, 3
Column ] [1][5]
pm) or equivalent C8/C18

Acetonitrile and 5 mM

ammonium formate (pH 4.0)

Mobile Phase (70:30, v/v) or Methanol-water [1][6]
with 0.2% formic acid (55:45,
vIv)
Flow Rate 0.30 mL/min [1]
Injection Volume 2-15pL [10][11]
Run Time 2.5-6.5min [5][6]

Table 3: Method Validation Parameters for Lisinopril Quantification in Human Plasma
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Parameter Value Source
Linearity Range 1.0 - 320 ng/mL [11[4116]
Lower Limit of Quantification

(LLOQ) 0.5-2.5 ng/mL [1114]
Intra-day Precision (%RSD) <8.8% [4]
Inter-day Precision (%RSD) <11% [41[6]
Accuracy (%RE) Within £6.8% [6]
Mean Extraction Recovery 80 - 98% [1114]

Experimental Protocols

This section provides a detailed methodology for the analysis of lisinopril in human plasma
using LC-ESI-MS/MS. This protocol is a synthesis of commonly employed techniques from the
cited literature.

1. Materials and Reagents

« Lisinopril dihydrate reference standard

 Internal Standard (IS), e.g., Enalaprilat or Ramipril[1][4]
¢ Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

e Ammonium formate (LC-MS grade)

o Ultrapure water

e Human plasma (blank)

2. Standard and Sample Preparation
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Stock Solutions: Prepare stock solutions of lisinopril and the internal standard (e.g.,
enalaprilat) in methanol at a concentration of 100.0 pg/mL.[4] Store these solutions at 4°C.

Working Standard Solutions: Prepare working standard solutions by diluting the stock
solution with a suitable solvent (e.g., methanol or mobile phase).

Calibration Standards and Quality Control (QC) Samples: Spike blank human plasma with
the working standard solutions to create calibration standards at concentrations ranging from
1.0 to 200 ng/mL and QC samples at low, medium, and high concentrations.[1]

Sample Preparation (Protein Precipitation):

[e]

To 0.1 mL of plasma sample, add a fixed amount of internal standard solution.

o

Add 0.2 mL of methanol to precipitate the plasma proteins.[6]

Vortex the mixture for 1 minute.

[¢]

o

Centrifuge at 10,000 rpm for 10 minutes.

[e]

Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.
. LC-MS/MS Analysis

Liguid Chromatography:

o Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 3 um).[6]

o Set the mobile phase to a mixture of methanol and water (containing 0.2% formic acid) at
a ratio of 55:45 (v/v).[6]

o Maintain a flow rate of 0.3 mL/min.[1]
o Set the column temperature to 40°C.
Mass Spectrometry:

o Operate the mass spectrometer in the positive electrospray ionization mode.[1]
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o Use Multiple Reaction Monitoring (MRM) for quantification.
o Monitor the transition of m/z 406.3 - 246.3 for lisinopril.[1]

o Monitor the appropriate transition for the chosen internal standard (e.g., m/z 349 for
enalaprilat).[4]

o Optimize the capillary voltage (~3.3 kV), cone voltage (~30 V), source temperature
(~120°C), and desolvation temperature (~350°C) for maximum signal intensity.[1]

Mandatory Visualization
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Caption: Experimental workflow for lisinopril analysis.
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Proposed Fragmentation Pathway of Lisinopril

Fragment

- C15H21N203 m/z 114.1

Lisinopril [M+H]+
m/z 406.3
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-CO

Fragment NH3

m/z 263

Fragment

m/z 246.3

Click to download full resolution via product page

Caption: Fragmentation pathway of protonated lisinopril.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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